N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-N'-[3-(trifluoromethyl)phenyl]oxamide

• IUPAC Name: N-[[4-(furan-3-yl)thiophen-2-yl]methyl]-N'-[3-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C18H13F3N2O3S/c19-18(20,21)13-2-1-3-14(7-13)23-17(25)16(24)22-8-15-6-12(10-27-15)11-4-5-26-9-11/h1-7,9-10H,8H2,(H,22,24)(H,23,25)
• InChI Key: YQNVBNGONOCRTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C(=O)NCC2=CC(=CS2)C3=COC=C3)C(F)(F)F
• Molecular Formula: C18H13F3N2O3S
• Molecular Weight: 394.4 g/mol

Description

This compound is a complex organic molecule that contains several interesting substructures, including a furan ring, a thiophene ring, and a trifluoromethylphenyl group. These substructures are common in many biologically active compounds and materials science applications.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, the synthesis of similar compounds often involves condensation reactions. For instance, the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is used to make aminothiophene derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings could increase its stability, while the trifluoromethyl group could influence its polarity and solubility.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. Many compounds with similar structures have a wide range of biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, and antidiabetic activities.

Future Directions

Given the interesting structure of this compound and the known biological activity of similar compounds, it could be a promising area for future research. Further studies could explore its synthesis, properties, and potential applications in more detail.